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Introduction

Heat Shock Protein 47 (HSP47), also known as SERPINHL, is a crucial molecular chaperone
residing in the endoplasmic reticulum (ER) that plays a pivotal role in the correct folding,
assembly, and secretion of procollagen. Its specific interaction with procollagen ensures the
formation of stable triple-helical collagen molecules, which are essential components of the
extracellular matrix. Dysregulation of HSP47 has been implicated in various fibrotic diseases
and cancers, making it a significant target for therapeutic intervention.

These application notes provide an overview of the key methods used to study the interaction
between HSP47 and its primary binding partner, collagen. Detailed protocols for co-
immunoprecipitation (Co-IP), surface plasmon resonance (SPR), and enzyme-linked
immunosorbent assay (ELISA) are provided to enable researchers to investigate this critical
protein-protein interaction.

Data Presentation: Quantitative Analysis of HSP47-
Collagen Binding

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15615059#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615059?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The binding affinity of HSP47 for various collagen types and specific collagen-derived peptides
has been quantified using techniques such as Surface Plasmon Resonance (SPR) and ELISA.
The following tables summarize key quantitative data from published studies, providing a
comparative overview of HSP47 binding affinities.

Table 1: Dissociation Constants (Kd) of HSP47 Binding to Different Collagen Types Determined
by Surface Plasmon Resonance (SPR)

Dissociation .
Collagen Type Species Reference
Constant (Kd)

Mouse (recombinant

Type | ~10-" M 1
yP HSPA47) s
Mouse (recombinant
Type I ~10-" M [1]
HSP47)

Mouse (recombinant

Type Il ~10-" M 1
yP HSP47) ]
Mouse (recombinant
Type IV ~10-" M [1]
HSP47)
Mouse (recombinant
Type V ~10=7 M [1]
HSP47)
Human (recombinant
Type | 56 nM [2]
HSP47)

Table 2: Dissociation Constants (Kd) of HSP47 Binding to Collagen Peptides Determined by
ELISA-like Binding Assay
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Dissociation

Collagen Peptide Description Reference
Constant (Kd)
Collagen model
GPRGPP 36+3nM _ [3]
peptide
Collagen model
GER 606 + 322 nM _ [3]
peptide
Collagen model
GPR-foldon 139 nM ) [2]
peptide

Signaling Pathway

The expression of HSP47 is intricately linked to the Transforming Growth Factor-beta (TGF-3)
signaling pathway, a key regulator of fibrosis and extracellular matrix production. The diagram
below illustrates the canonical TGF-/Smad pathway leading to the upregulation of HSP47 and
subsequent collagen synthesis.[4][5][6]
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TGF-[3 signaling pathway leading to HSP47 expression and collagen synthesis.
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Experimental Protocols

The following section provides detailed protocols for three key experimental techniques used to
study the interaction between HSP47 and collagen.

Co-Immunoprecipitation (Co-IP) of HSP47 and
Procollagen

This protocol describes the co-immunoprecipitation of HSP47 and its binding partner
procollagen from cell lysates.[7][8][9][10]

Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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